Cas no 899992-80-4 (N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide)

• Product Name: N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide
• CAS No: 899992-80-4
• MF: C₁₉H₁₈ClFN₂O₂
• MW: 360.809827327728
• CID: 5492189
• PubChem ID: 18587527
• Update Time: 2025-10-05

N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(3-fluorobenzoyl)piperidine-1-carboxamide
• N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide
• F2843-0328
• SR-01000916802-1
• VU0502292-1
• AKOS024471912
• SR-01000916802
• 899992-80-4

• Inchi： 1S/C19H18ClFN2O2/c20-15-7-5-9-17(13-15)23(19(25)22-10-2-1-3-11-22)18(24)14-6-4-8-16(21)12-14/h4-9,12-13H,1-3,10-11H2
• InChI Key： AMQPWMIHTJXBBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(C1C=CC=C(C=1)F)=O)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 360.1040837g/mol
• Monoisotopic Mass: 360.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.6Ų

Additional information on N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide

Comprehensive Overview of N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide (CAS No. 899992-80-4)

N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide, with the CAS number 899992-80-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 3-chlorophenyl and 3-fluoro substituents, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for fluorinated compounds and piperidine-containing molecules has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in the N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide for its potential role in modulating specific biological pathways. The compound's piperidine-1-carbonyl moiety is a common pharmacophore found in many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry.

The synthesis of N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide involves multi-step organic reactions, including amide bond formation and selective fluorination. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's CAS No. 899992-80-4 serves as a unique identifier in chemical databases, facilitating its traceability in research and development.

One of the most frequently asked questions about this compound is its potential applications in drug discovery. Given the rising interest in targeted therapies and precision medicine, N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide is being explored for its interactions with specific protein targets. Its chlorophenyl and fluoro groups are known to enhance binding affinity, making it a promising candidate for further investigation.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and lipophilicity. These factors are critical in determining its suitability for various formulations. Researchers are also investigating its metabolic profile to understand how it is processed in biological systems. Such studies are essential for optimizing its pharmacokinetic properties.

From an industrial perspective, N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide is valued for its versatility. It can serve as a building block for the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors. The compound's piperidine ring is a key feature that contributes to its conformational flexibility, enabling it to interact with a wide range of biological targets.

In the context of green chemistry, efforts are being made to optimize the synthesis of N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide to minimize waste and reduce environmental impact. Sustainable practices, such as catalytic fluorination and solvent-free reactions, are being explored to enhance the compound's eco-friendly profile.

As the scientific community continues to explore the potential of N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide, its role in advancing pharmaceutical research becomes increasingly evident. Whether as a lead compound or a synthetic intermediate, this molecule exemplifies the intersection of chemistry and biology in the pursuit of innovative solutions for human health.